Cas no 58813-13-1 (2H-Pyran-5-carboxamide, N-(3-ethoxyphenyl)-3,4-dihydro-6-methyl-)

• Product Name: 2H-Pyran-5-carboxamide, N-(3-ethoxyphenyl)-3,4-dihydro-6-methyl-
• CAS No: 58813-13-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 340808
• PubChem ID: 71443348
• Update Time: 2025-04-19

2H-Pyran-5-carboxamide, N-(3-ethoxyphenyl)-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxamide, N-(3-ethoxyphenyl)-3,4-dihydro-6-methyl-
• N-(3-ethoxyphenyl)-6-methyl-3,4-dihydro-2H-pyran-5-carboxamide
• DTXSID30852175
• 58813-13-1

• Inchi： 1S/C15H19NO3/c1-3-18-13-7-4-6-12(10-13)16-15(17)14-8-5-9-19-11(14)2/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,16,17)
• InChI Key： WWXCWXSMWXHLCT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC=C(C=2)OCC)=O)CCC1

Computed Properties

• Exact Mass: 261.13657
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56